Cas no 2097928-06-6 (N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide)

• Product Name: N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide
• CAS No: 2097928-06-6
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• CID: 5469700
• Update Time: 2025-10-29

N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide
• N-(2,3-dihydro-1-benzofuran-3-ylmethyl)-2-(6-oxopyridazin-1-yl)acetamide

• Inchi： 1S/C15H15N3O3/c19-14(9-18-15(20)6-3-7-17-18)16-8-11-10-21-13-5-2-1-4-12(11)13/h1-7,11H,8-10H2,(H,16,19)
• InChI Key： SPWLFVRFQYMPNF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CNC(CN2C(C=CC=N2)=O)=O)C1

Computed Properties

• Exact Mass: 285.11134135 g/mol
• Monoisotopic Mass: 285.11134135 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 285.30
• XLogP3: 0.3
• Topological Polar Surface Area: 71

Additional information on N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide

Professional Introduction to N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide (CAS No. 2097928-06-6)

N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2097928-06-6, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, characterized by a fused system of benzofuran and pyridazine moieties, suggests potential biological activities that are worth investigating.

The structural framework of this compound includes a N-(2,3-dihydro-1-benzofuran-3-yl)methyl group attached to an acetamide moiety, which is further linked to a 6-oxo-1,6-dihydropyridazin-1-yl substituent. This arrangement not only imparts unique electronic and steric properties but also opens up possibilities for diverse chemical modifications and functionalizations. Such structural features are often exploited in the design of novel therapeutic agents, particularly those targeting complex biological pathways.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their wide-ranging biological activities. The benzofuran and pyridazine scaffolds are particularly noteworthy, as they are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 6-oxo group in the pyridazine ring enhances the electrophilicity of the molecule, making it a suitable scaffold for further derivatization and optimization.

The acetamide functional group in N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide plays a crucial role in modulating the compound's pharmacokinetic properties. Acetamides are well-known for their ability to enhance solubility and metabolic stability, which are critical factors in drug development. Additionally, the amide group can serve as a site for hydrogen bonding interactions with biological targets, potentially increasing binding affinity and efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting experimental validations. Molecular modeling studies on N-(2,3-dihydro-1-benzofuran)-3-methyl]-2-(6 oxo - 1 , 6 dihydropyridazin - 1 - yl ) acet amide suggest that it may interact with various enzymes and receptors involved in metabolic diseases and cancer progression. These predictions are based on the compound's ability to mimic natural substrates or inhibitors within these pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the benzofuran ring system followed by functionalization at the 3-position with an amine group derived from the pyridazine core. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular architecture efficiently.

Evaluation of N-[ ( 2 , 3 - dihydro - 1 - benzofuran - 3 - yl ) methyl ] - 2 - ( 6 - oxo - 1 , 6 - dihydropyridazin - 1 - yl ) acet amide in preclinical models has revealed promising results regarding its potential therapeutic applications. In vitro studies indicate that this compound exhibits inhibitory activity against several target enzymes relevant to inflammation and tumor growth. Furthermore , preliminary pharmacokinetic studies suggest favorable absorption , distribution , metabolism , and excretion (ADME) profiles.

The growing interest in natural product-inspired drug design has also influenced the development of N-[ ( 2 , 3 - dihydro - 1 - benzofuran - 3 - yl ) methyl ] - 2 - ( 6 oxo - 1 , 6 dihydropyridazin - 1 yl ) acet amide . Researchers have explored derivatives of benzofuran and pyridazine found in plants or microorganisms as starting points for synthetic modifications . Such approaches leverage nature's own molecular libraries to identify new bioactive compounds with minimal environmental impact.

Future directions in the study of this compound include exploring its mechanism of action through structural biology techniques such as X-ray crystallography or cryo-electron microscopy . Additionally , investigating its potential use as a lead compound for drug development against neglected tropical diseases would be valuable . Collaborative efforts between academic institutions , pharmaceutical companies , and regulatory agencies will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.